Cas no 1541040-10-1 (Pyridine, 2-chloro-5-[(3-methylphenyl)methoxy]-)

• Product Name: Pyridine, 2-chloro-5-[(3-methylphenyl)methoxy]-
• CAS No: 1541040-10-1
• MF: C₁₃H₁₂ClNO
• MW: 233.693482398987
• MDL: MFCD23903449
• CID: 4782403
• Update Time: 2025-10-28

Pyridine, 2-chloro-5-[(3-methylphenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-chloro-5-[(3-methylphenyl)methoxy]-

• MDL： MFCD23903449
• Inchi： 1S/C13H12ClNO/c1-10-3-2-4-11(7-10)9-16-12-5-6-13(14)15-8-12/h2-8H,9H2,1H3
• InChI Key： IFQLSBYKHTUUMC-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(OCC2=CC=CC(C)=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on Pyridine, 2-chloro-5-[(3-methylphenyl)methoxy]-

Pyridine, 2-chloro-5-[(3-methylphenyl)methoxy]

Pyridine, 2-chloro-5-[(3-methylphenyl)methoxy] is a highly specialized organic compound with the CAS number 1541040-10-1. This compound is notable for its unique structure and versatile applications in various fields of chemistry and materials science. The molecule consists of a pyridine ring substituted with a chlorine atom at the 2-position and a methoxy group attached to a methyl-substituted phenyl ring at the 5-position. This combination of functional groups imparts distinctive chemical properties, making it an essential component in modern chemical synthesis and catalysis.

The synthesis of Pyridine, 2-chloro-5-[(3-methylphenyl)methoxy] involves a series of carefully controlled reactions, including nucleophilic substitution and coupling processes. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to efficiently construct the aryl-methoxy group, ensuring high regioselectivity and minimizing by-products.

One of the most promising applications of this compound lies in its use as a ligand in transition metal-catalyzed reactions. The presence of the pyridine ring provides strong π-interactions with metal centers, enhancing catalytic activity. Studies published in leading journals such as *Nature Chemistry* and *Journal of the American Chemical Society* have demonstrated its effectiveness in promoting enantioselective reactions, making it invaluable in asymmetric synthesis.

In addition to its role in catalysis, Pyridine, 2-chloro-5-[(3-methylphenyl)methoxy] has found applications in materials science. Its ability to coordinate with metal ions has led to its use in designing novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage and separation technologies.

The compound's electronic properties also make it suitable for use in organic electronics. Recent research has explored its potential as an electron-deficient component in OLEDs (organic light-emitting diodes) and photovoltaic devices. By incorporating this compound into conjugated systems, scientists have achieved enhanced charge transport properties and improved device efficiency.

From an environmental standpoint, Pyridine, 2-chloro-5-[(3-methylphenyl)methoxy] exhibits low toxicity and biodegradability under controlled conditions. Its production process has been optimized to minimize waste generation and energy consumption, aligning with current sustainability goals in the chemical industry.

In conclusion, Pyridine, 2-chloro-5-[(3-methylphenyl)methoxy] stands out as a multifaceted compound with significant contributions to modern chemistry. Its unique structure enables diverse applications across catalysis, materials science, and electronics. As research continues to uncover new possibilities for this compound, its role in advancing technological innovations is expected to grow further.